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Compound of Interest

Compound Name: Formoiodine

Cat. No.: B15487767

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the available information on formyl iodide, including
its chemical identity, molecular structure, and theoretical formation. It is important to note that
while formyl iodide is recognized as a chemical entity, extensive experimental data and detailed
protocols are not widely available in the public domain. Much of the current understanding is
based on theoretical studies and analogy to related compounds.

Core Molecular Information

Formyl iodide is the simplest acyl iodide, consisting of a formyl group bonded to an iodine
atom. Its basic identifiers and properties are summarized below.

Property Data Reference
CAS Number 50398-22-6 [1]
Molecular Formula CHIO [2]
Average Mass 155.922 [2]
Monoisotopic Mass 155.907213 [2]

Molecular Structure
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The molecular structure of formyl iodide features a central carbon atom double-bonded to an
oxygen atom and single-bonded to a hydrogen atom and an iodine atom. The geometry around
the carbon atom is trigonal planar.

Theoretical Formation Pathway

While specific, detailed experimental synthesis protocols for formyl iodide are not readily found
in the literature, theoretical studies have explored its formation. One such study investigates
halogen exchange reactions where a formyl radical (CHO¢) reacts with an interhalogen
compound.[1]

The reaction with fluorine iodide (FI) is proposed as a pathway to form formyl iodide (ICHO), as
depicted in the following logical diagram:

Fluorine lodide (FI) Formyl Radical (CHOe)

Fluorine Radical (Fe) Formyl lodide (ICHO)

Click to download full resolution via product page
Caption: Theoretical formation of formyl iodide via halogen exchange.

This theoretical study suggests that the reaction proceeds with a negligible energy barrier due
to favorable halogen-mediated interactions.[1]
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Experimental Data and Protocols

A comprehensive search of scientific databases reveals a notable lack of detailed experimental
protocols for the synthesis of formyl iodide. Similarly, quantitative data such as boiling point,
melting point, and spectroscopic analyses (NMR, IR, Mass Spectrometry) are not well-
documented in publicly accessible sources.

The reactivity of acyl iodides, in general, is known to be high, and they are often generated in
situ for subsequent reactions. For instance, acid chlorides can be activated by an iodide source
to form transient acid iodide intermediates, which are highly reactive acylating agents.[3] It is
plausible that formyl iodide is also highly reactive and may be studied as a transient species
rather than an isolated compound.

Relevance in Drug Development

There is no specific information in the reviewed literature that links formyl iodide directly to drug
development. While iodine-containing compounds are of interest in medicinal chemistry for
their potential to modulate the properties of therapeutic agents, the role of formyl iodide in this
area has not been established. The development of novel methods for creating complex
molecules for potential new medicines is an active area of research, but these studies do not
specifically mention formyl iodide.[4]

In conclusion, formyl iodide is a known chemical compound with a defined CAS number and
molecular structure. However, it remains a molecule of primarily theoretical interest, with a
significant lack of published experimental data regarding its synthesis, physical properties, and
reactivity. For researchers and professionals in drug development, this compound represents
an area where fundamental research is still needed to establish its properties and potential
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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